6-(benzyloxy)-N-(4-chlorobenzyl)pyrimidine-4-carboxamide
Overview
Description
Scientific Research Applications
Antimicrobial Applications
Research has revealed that derivatives of pyrimidine carboxamides exhibit significant antimicrobial activity. Kolisnyk et al. (2015) synthesized a series of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides and found them to be more active against strains of Proteus vulgaris and Pseudomonas aeruginosa than reference drugs like streptomycin and metronidazole. This study highlights the potential of pyrimidine derivatives as effective antimicrobial agents (Kolisnyk et al., 2015).
Anti-Inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds, which showed promising COX-2 inhibitory, analgesic, and anti-inflammatory activities. These compounds, particularly 10a–d and 13a–f, demonstrated high COX-2 selectivity and inhibition of edema, suggesting their potential as new anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).
Anticancer and Anti-5-lipoxygenase Agents
A study by Rahmouni et al. (2016) on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives highlighted their anticancer and anti-5-lipoxygenase activities. These derivatives showed significant cytotoxic effects against cancer cell lines and inhibited 5-lipoxygenase, indicating their potential as anticancer and anti-inflammatory drugs (Rahmouni et al., 2016).
Antitubercular Scaffold
Nimbalkar et al. (2018) developed a series of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamides, demonstrating potent in vitro antitubercular activity against Mycobacterium tuberculosis. These compounds, showing promising IC50 values and non-cytotoxic nature against human cancer cell lines, highlight the potential of pyrimidine derivatives in antitubercular drug development (Nimbalkar et al., 2018).
Mechanism of Action
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-6-phenylmethoxypyrimidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2/c20-16-8-6-14(7-9-16)11-21-19(24)17-10-18(23-13-22-17)25-12-15-4-2-1-3-5-15/h1-10,13H,11-12H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIYWEXFYFBKTJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NC=NC(=C2)C(=O)NCC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(benzyloxy)-N-(4-chlorobenzyl)pyrimidine-4-carboxamide | |
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